N-(2-Ethoxyphenyl)pyrrolidine-2-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C13H18N2O2/c1-2-17-12-8-4-3-6-10(12)15-13(16)11-7-5-9-14-11/h3-4,6,8,11,14H,2,5,7,9H2,1H3,(H,15,16)
• InChI Key: KTUKBMHKKBHOKN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2CCCN2
• Molecular Formula: C13H18N2O2
• DSSTOX Substance ID: DTXSID901263826
• Molecular Weight: 234.29 g/mol
• CAS RN: 1163297-87-7

Description

N-(2-Ethoxyphenyl)pyrrolidine-2-carboxamide, also known as NEPPCA, is an organic compound that has been studied extensively in recent years. It is a member of the pyrrolidine family, which is composed of five-membered heterocyclic compounds containing one nitrogen atom. NEPPCA has been used in a variety of applications, including as an active pharmaceutical ingredient (API) in the synthesis of various drugs, as an intermediate in the synthesis of other compounds, and as a model compound in scientific research.

Scientific Research Applications

Molecular Structure and Synthesis

N-(2-Ethoxyphenyl)pyrrolidine-2-carboxamide is a compound that has been explored for its potential in various scientific fields, particularly in organic chemistry and drug discovery. Although the exact compound N-(2-Ethoxyphenyl)pyrrolidine-2-carboxamide does not have direct studies, related compounds provide insight into its potential applications and the methodologies for its synthesis and structural characterization.

• Synthesis and Structural Analysis : Compounds similar to N-(2-Ethoxyphenyl)pyrrolidine-2-carboxamide have been synthesized through various chemical reactions, highlighting the compound's relevance in synthetic organic chemistry. For instance, studies on related carboxamide compounds demonstrate complex synthetic pathways, including condensation reactions, which are pivotal for creating structurally diverse molecules with potential pharmacological activities (Bijev, Prodanova, & Nankov, 2003).

• Crystal Structure Determination : The determination of crystal structures of closely related compounds, such as (S)-N-(2-Hydroxyphenyl)pyrrolidine-2-carboxamide, provides essential insights into the stereochemistry and molecular interactions within the crystal lattice. These studies are crucial for understanding the compound's physical and chemical properties, laying the groundwork for further applications in material science and drug design (Chen, Tang, Zhang, Meng, & Hao, 2011).

Potential Pharmacological Interest

Although the direct applications of N-(2-Ethoxyphenyl)pyrrolidine-2-carboxamide in pharmacology are not explicitly documented, the synthesis and study of structurally related pyrrolidine derivatives suggest a potential interest in this area.

• Pharmacological Activity : The synthesis of new 1H-1-pyrrolylcarboxamides with potential pharmacological activity, including those related to N-(2-Ethoxyphenyl)pyrrolidine-2-carboxamide, highlights the ongoing research efforts to explore the medicinal chemistry applications of these compounds. These efforts aim to identify new therapeutic agents with improved efficacy and safety profiles for various diseases (A. Bijev, P. Prodanova, & A. Nankov, 2003).

• Enantioselective Biotransformations : The study on the enantioselective biotransformations of racemic and meso pyrrolidine-2,5-dicarboxamides, including derivatives structurally similar to N-(2-Ethoxyphenyl)pyrrolidine-2-carboxamide, demonstrates the importance of these compounds in organic synthesis and drug development. Such biotransformations are crucial for producing enantiomerically pure compounds, which can significantly impact the pharmacological activity and safety of potential drug candidates (Chen, Gao, Wang, Zhao, & Wang, 2012).